Cas no 1161742-89-7 (1-tert-butyl 3-ethyl (3S,4S)-4-aminopyrrolidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl (3S,4S)-4-aminopyrrolidine-1,3-dicarboxylate
• CAS No: 1161742-89-7
• MF: C₁₂H₂₂N₂O₄
• MW: 258.314083576202
• MDL: MFCD23105858
• CID: 3168081
• PubChem ID: 27281492
• Update Time: 2025-04-21

1-tert-butyl 3-ethyl (3S,4S)-4-aminopyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl 3-ethyl (3S,4S)-4-aminopyrrolidine-1,3-dicarboxylate
• CS-0052385
• 1-tert-butyl 3-ethyl (3S,4S)-4-aminopyrrolidine-
• 1-O-tert-butyl 3-O-ethyl (3S,4S)-4-aminopyrrolidine-1,3-dicarboxylate
• PB36662
• AKOS025212726
• (3S,4S)-Ethyl 1-Boc-4-aminopyrrolidine-3-carboxylate
• 1233543-62-8
• 1161742-89-7
• AS-51762
• P13462
• Ethyl (3S,4S)-1-Boc-4-aminopyrrolidine-3-carboxylate
• 1,3-dicarboxylate
• cis-1-tert-Butyl 3-ethyl 4-aminopyrrolidine-1,3-dicarboxylate
• SCHEMBL2515174
• cis-4-Amino-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
• MFCD15530331

• MDL： MFCD23105858
• Inchi： 1S/C12H22N2O4/c1-5-17-10(15)8-6-14(7-9(8)13)11(16)18-12(2,3)4/h8-9H,5-7,13H2,1-4H3/t8-,9+/m0/s1
• InChI Key： AIZZFYPYPULRFL-DTWKUNHWSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]([C@@H](C(=O)OCC)C1)N)=O

Computed Properties

• Exact Mass: 258.15795719g/mol
• Monoisotopic Mass: 258.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives